Cas no 1705890-80-7 (2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-2-yl acetate)

• Product Name: 2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-2-yl acetate
• CAS No: 1705890-80-7
• MF: C₁₅H₂₁NO₃S₂
• MW: 327.462141752243
• CID: 5367335
• Update Time: 2025-07-01

2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• OMRBZKASNXXNPU-UHFFFAOYSA-N
• 2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-2-yl acetate

• Inchi： 1S/C15H21NO3S2/c1-11(17)19-15(2,3)14(18)16-7-6-13(21-10-8-16)12-5-4-9-20-12/h4-5,9,13H,6-8,10H2,1-3H3
• InChI Key： OMRBZKASNXXNPU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C(=O)N1CCC(C2SC=CC=2)SCC1)(=O)C

Additional information on 2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-2-yl acetate

Compound 1705890-80-7: 2-Methyl-1-Oxo-1-[7-(Thiophen-2-Yl)-1,4-Thiazepan-4-Yl]Propan-2-Yl Acetate

The compound with CAS number 1705890-80-7, known as 2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]propan-2-yl acetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazepane derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a thiophene ring, a thiazepane ring system, and an acetate group, making it a versatile compound for further research and development.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the thiophene moiety in this compound adds to its stability and enhances its ability to interact with biological targets. Researchers have also explored the potential of this compound as a building block for more complex molecules, leveraging its structural flexibility to design novel pharmaceuticals.

The synthesis of 2-methyl-1-oxo-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-Yl]propan-Yl acetate involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and oxidation. The optimization of these steps has been a focus of recent research to improve yield and purity. Advanced spectroscopic techniques like NMR and mass spectrometry have been employed to confirm the structure and purity of the compound, ensuring its reliability for further studies.

In terms of applications, this compound has shown promise in the field of bioorganic chemistry. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic processes. Additionally, the compound's reactivity under various conditions has been studied to explore its potential in polymer chemistry and material science.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules. By modifying specific functional groups within its structure, researchers have successfully created derivatives with enhanced pharmacological properties. For instance, modifications to the thiophene ring have been shown to improve the compound's solubility and bioavailability, making it a more viable candidate for drug delivery systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different environmental conditions. Molecular modeling studies have provided insights into its stability, reactivity, and interaction with biological systems. These findings are crucial for designing experiments that can validate theoretical predictions and further our understanding of this compound's properties.

In conclusion, compound 1705890–80–7 represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, coupled with its versatile functional groups, makes it an ideal candidate for exploring new frontiers in chemistry and pharmacology. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and practical applications across multiple disciplines.